Cas no 1351602-86-2 (N-2-(propan-2-yl)phenyl-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide)

• Product Name: N-2-(propan-2-yl)phenyl-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide
• CAS No: 1351602-86-2
• MF: C₂₂H₂₆N₆O
• MW: 390.481443881989
• CID: 6237463
• PubChem ID: 56764964
• Update Time: 2025-10-25

N-2-(propan-2-yl)phenyl-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(propan-2-yl)phenyl-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide
• 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-isopropylphenyl)piperidine-3-carboxamide
• N-(2-propan-2-ylphenyl)-1-(6-pyrazol-1-ylpyrimidin-4-yl)piperidine-3-carboxamide
• N-[2-(propan-2-yl)phenyl]-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
• AKOS024534536
• 1351602-86-2
• VU0534182-1
• F6175-0839

• Inchi： 1S/C22H26N6O/c1-16(2)18-8-3-4-9-19(18)26-22(29)17-7-5-11-27(14-17)20-13-21(24-15-23-20)28-12-6-10-25-28/h3-4,6,8-10,12-13,15-17H,5,7,11,14H2,1-2H3,(H,26,29)
• InChI Key： HZUNKDBLFAPVND-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C=C(N3C=CC=N3)N=CN=2)CCC1)NC1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 390.21680947g/mol
• Monoisotopic Mass: 390.21680947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.9Ų

Additional information on N-2-(propan-2-yl)phenyl-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide

N-2-(Propan-2-Yl)Phenyl-1,6-(1H-Pyrazol-1-Yl)Pyrimidin-4-YlPiperidine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1351602-86-2, named N-2-(propan-2-yl)phenyl-1,6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which incorporates several key functional groups and heterocyclic rings that contribute to its potential biological activity.

At the core of this molecule lies the pyrimidine ring, a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3. This ring system is further substituted at position 4 with a piperidine ring, which introduces a degree of structural complexity and potential for hydrogen bonding interactions. The piperidine moiety is itself substituted at position 3 with a carboxamide group, which is further connected to a phenyl ring bearing an isopropyl group at position 2. Additionally, the pyrimidine ring is decorated with two pyrazole rings at positions 1 and 6, adding further functional diversity to the molecule.

The combination of these structural elements suggests that this compound may exhibit a range of biological activities, particularly in the context of enzyme inhibition or receptor modulation. Recent studies have highlighted the potential of pyrimidine-based compounds as inhibitors of various kinase enzymes, which are often overexpressed in cancer cells and play a critical role in cell proliferation and survival. The presence of the pyrazole rings may further enhance the molecule's ability to interact with specific binding sites, potentially increasing its potency and selectivity.

Moreover, the isopropyl group attached to the phenyl ring could contribute to the compound's lipophilicity, which is an important factor in determining its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). A balance between hydrophilic and lipophilic characteristics is often crucial for achieving optimal bioavailability and therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies to predict the binding affinities of such compounds to target proteins. These studies have provided valuable insights into how the structural features of N-2-(propan-2-y l)phenyl... might interact with key residues in the active sites of target enzymes or receptors.

In addition to its potential therapeutic applications, this compound represents an interesting case study in synthetic organic chemistry. The synthesis of such complex molecules often involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Researchers have explored various strategies for constructing the pyrimidine-pyrazole core, including condensation reactions and cyclization techniques.

Looking ahead, further research into this compound could explore its mechanism of action in greater detail, potentially identifying novel therapeutic targets or pathways that could be exploited for drug development. Additionally, investigations into its pharmacokinetic profile and toxicity could provide critical information for advancing it towards preclinical testing.

In conclusion, N-2-(propan -2 - yl)phenyl... stands as a promising candidate in the ongoing quest for innovative therapeutic agents. Its unique structure and potential biological activity make it a subject of considerable interest for researchers in academia and industry alike.